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Compound of Interest

Compound Name: Boc-D-Thr-OH.DCHA
Cat. No.: B12281981
Get Quote
\ J

Executive Summary

Boc-D-Thr-OH[1]:DCHA (N-a-t-Butoxycarbonyl-D-threonine dicyclohexylamine salt) is a critical
chiral building block used primarily in Solid Phase Peptide Synthesis (SPPS) and the
development of peptidomimetic therapeutics.[1] While the tert-butoxycarbonyl (Boc) group
provides acid-labile protection for the amine, the dicyclohexylamine (DCHA) salt is introduced
to convert the often oily or amorphous free acid into a stable, crystalline solid.[1][2]

This guide addresses the specific technical challenges of this compound: maintaining
enantiomeric purity, preventing premature Boc deprotection, and—most critically—the
mandatory removal of the DCHA counter-ion prior to coupling reactions to prevent side
reactions.

Chemical Profile & Physicochemical Properties[3][4]
[S][6][7][8]

Understanding the dual nature of this salt (Boc-amino acid anion + DCHA cation) is essential
for proper handling.[1]
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Property Specification / Detail

Chemical Name Boc-D-Threonine Dicyclohexylammonium Salt
(

Formula
)

Molecular Weight 400.55 g/mol (Free Acid: 219.23

Physical State White to off-white crystalline powder

N Soluble in MeOH, EtOH, DCM, DMF; Sparingly
Solubility

soluble in water; Insoluble in Ether/Hexane.[1][3]

Melting Point Typically 150-153°C (Decomposes)

H it Moderate.[1] Prone to clumping if exposed to
roscopici
Yo piety ambient moisture.

Storage & Stability Protocols

The stability of Boc-D-Thr-OH[1]-DCHA relies on mitigating three degradation vectors: acid-
catalyzed deprotection, moisture-induced hydrolysis, and thermal racemization.[1]

Environmental Control[1]

o Temperature: Store at +2°C to +8°C (Refrigerated).

o Mechanism:[4][5][6] Lower temperatures retard the spontaneous decarboxylation of the
Boc group and prevent the "oiling out” of the salt which can occur at elevated
temperatures .

o Atmosphere: Store under inert gas (Argon or Nitrogen) if possible. Ensure the container is
tightly sealed.[4][7][5]

o Desiccation: The container must be stored in a secondary vessel containing desiccant (e.g.,
silica gel or

). Moisture absorption can disrupt the crystal lattice, leading to liquefaction.
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Container Specifications

o Primary: Amber glass or opaque HDPE bottles to block UV light (though less critical for Thr
than Trp/Tyr, it is Good Laboratory Practice).

o Seal: Parafilm wrap over the cap is mandatory for long-term storage to prevent moisture
ingress.

Shelf Life[1]

e Solid State: 2—-3 years if stored at 2—8°C and kept dry.

» Solution:Do not store in solution. Dissolve immediately before use. The DCHA salt in solution
can slowly dissociate, and the free amine of DCHA is basic enough to promote slow
racemization of the activated ester during coupling if not removed .

Critical Workflow: Desalting (DCHA Removal)[1]

WARNING: You cannot use Boc-D-Thr-OH[1]-DCHA directly in standard coupling reactions
(e.g., EDC/HOBt, HATU). The DCHA counter-ion is a secondary amine that will compete with
the amino component, leading to the formation of DCHA-capped byproducts and reducing
yield.

The "Free Acid" Liberation Protocol

This protocol uses a biphasic extraction to protonate the DCHA (rendering it water-soluble)
while keeping the Boc-D-Thr-OH protonated and organic-soluble.[1]

Reagents:
o Ethyl Acetate (EtOAC)[1][8][9][10]
e 0.5 M Potassium Bisulfate (

) or 10% Citric Acid.

o Expert Insight: Avoid HCI. Strong mineral acids can prematurely cleave the Boc group
(acidolysis).
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is acidic enough to protonate DCHA (

) but mild enough to leave Boc intact .[1]
Step-by-Step Methodology:

e Dissolution: Suspend the Boc-D-Thr-OH-DCHA salt in Ethyl Acetate (approx. 10 mL per
gram).

o Extraction: Transfer to a separatory funnel. Add an equal volume of 0.5 M

 Partitioning: Shake vigorously. The DCHA converts to DCHA[2][11]:

and migrates to the aqueous phase. The Boc-D-Thr-OH (free acid) remains in the EtOAc
layer.[1]

e Washing: Drain the aqueous layer. Wash the organic layer 2 more times with
to ensure complete DCHA removal.

o Neutralization: Wash the organic layer once with Brine (Saturated NaCl) to remove trapped
acid and water.

e Drying: Dry the organic layer over anhydrous

or
[8] Filter.

« |solation: Evaporate the solvent under reduced pressure (Rotavap) at <40°C.

o Result: The product will likely be a viscous oil or a glass. This is the active "Free Acid"
ready for coupling.

Visualization of Desalting Workflow

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Boc-D-His_Boc_-OH-DCHA
https://pdf.benchchem.com/613/The_Strategic_Role_of_Dicyclohexylamine_DCHA_in_the_Application_of_Boc_D_Cyclopropylalanine_A_Technical_Guide.pdf
https://www.bachem.com/knowledge-center/technical-notes/
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-D-His_Boc_-OH-DCHA
https://pdf.benchchem.com/6302/Purification_strategies_for_Mal_Dap_Boc_DCHA_peptide_conjugates.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12281981?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Boc-D-Thr-OH-DCHA
(Solid Salt)

Dissolve in Ethyl Acetate

Wash 3x with 0.5M KHSO4
(Protonates DCHA)

Phase Separation

]
: Aqueous Layer
1 (Contains DCHA-H+)

o ———————————— ]

! Organic Layer
! (Contains Boc-D-Thr-OH)

Wash with Brine
Dry over MgSO4

l

Evaporate Solvent
(<40°C)

Boc-D-Thr-OH Free Acid
(Ready for Coupling)

Click to download full resolution via product page

Figure 1: Biphasic extraction workflow for converting DCHA salt to reactive free acid.
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Quality Control (QC) & Validation[1]

Before committing the material to a high-value synthesis, validate the integrity of the stored
salt.

Purity Check (TLC)[1]

e Mobile Phase: Chloroform:Methanol:Acetic Acid (90:8:2).

 Visualization: Ninhydrin (will be negative for Boc-protected, positive if deprotected).[1] Use
UV (254 nm) or lodine stain.

 Criteria: Single spot. If a lower

spot appears (free Threonine), the Boc group has degraded.

DCHA Content Verification

After desalting, it is crucial to verify DCHA removal if the subsequent reaction is sensitive to
base.

o Proton NMR: Check for the disappearance of the multiplet peaks associated with the
cyclohexyl rings of DCHA (typically

1.0-2.0 ppm region) relative to the Boc tert-butyl singlet (

1.4 ppm).

Safety & Handling (HSE)
Toxicity of DCHA

While the salt is stable, Dicyclohexylamine (released during desalting or metabolism) is toxic
and corrosive.

o H-Statements: H301 (Toxic if swallowed), H314 (Causes severe skin burns).[1]

o PPE: Nitrile gloves (double gloving recommended during desalting), safety goggles, and lab
coat. Handle the extraction in a fume hood.
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Dust Hazard

The crystalline salt can generate fine dust.
» Control: Weigh in a closed balance or use a static eliminator. Avoid inhalation.

Troubleshooting Guide

Issue Probable Cause Corrective Action

Dry under high vacuum over

Moisture absorption
(Hydrolysis).[1]

Material is oily/sticky for 24h. If it remains oil,

convert to free acid and use

immediately.

Perform TLC. If Boc is intact,

i DCHA dissociation or recrystallize from EtOH/Ether
Smell of amine ) )
degradation. or proceed to desalting
immediately.
Repeat
Coupling Yield Low Incomplete DCHA removal. wash steps.[12] DCHA acts as

a base and can racemize

activated esters.

Add small amount of Methanol

Precipitate in EtOAc Salt not dissolving fully. ) N )
to aid solubility, or sonicate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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